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Compound of Interest

Compound Name: Doripenem

Cat. No.: B194130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the primary mechanisms of resistance to

doripenem, a broad-spectrum carbapenem antibiotic. The content is supported by

experimental data to offer a comprehensive resource for understanding and combating the

growing challenge of doripenem resistance in clinically significant pathogens such as

Pseudomonas aeruginosa, Acinetobacter baumannii, and Klebsiella pneumoniae.

Key Resistance Mechanisms at a Glance
Doripenem resistance in Gram-negative bacteria is primarily mediated by three synergistic

mechanisms: enzymatic degradation of the antibiotic, modifications at the drug's target site,

and alterations in drug accumulation due to changes in outer membrane permeability and

active efflux. Understanding the interplay of these mechanisms is crucial for the development of

novel therapeutic strategies.

Quantitative Analysis of Doripenem Resistance
The following tables summarize the impact of various resistance mechanisms on the minimum

inhibitory concentrations (MICs) of doripenem and other carbapenems. This data, compiled

from multiple studies, highlights the comparative efficacy of doripenem in the face of specific

resistance determinants.

Table 1: Impact of Carbapenemase Production on Carbapenem MICs (μg/mL)
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Bacterial
Species

Resistance
Mechanism

Doripenem
MIC

Imipenem MIC
Meropenem
MIC

K. pneumoniae KPC-producing >32 >32 >32

P. aeruginosa VIM-producing 32 >32 32

A. baumannii
OXA-23-

producing
16-64 16-64 16-64

P. aeruginosa IMP-producing 64 >512 >512

Table 2: Influence of Efflux Pump Overexpression and Porin Loss on Doripenem MICs (μg/mL)

in P. aeruginosa

Resistance
Mechanism

Doripenem MIC Imipenem MIC Meropenem MIC

OprD loss 8-16 >32 4-8

MexAB-OprM

overexpression
4-8 2-4 8-16

MexXY-OprM

overexpression
4-8 2-4 4-8

OprD loss + AmpC

overexpression
16-32 >32 8-16

OprD loss + MexAB-

OprM overexpression
>32 >32 >32

Visualizing Resistance: Pathways and Workflows
The following diagrams, generated using Graphviz, illustrate the key resistance mechanisms

and a typical experimental workflow for their identification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b194130?utm_src=pdf-body-img
https://www.benchchem.com/product/b194130#comparative-analysis-of-doripenem-resistance-mechanisms
https://www.benchchem.com/product/b194130#comparative-analysis-of-doripenem-resistance-mechanisms
https://www.benchchem.com/product/b194130#comparative-analysis-of-doripenem-resistance-mechanisms
https://www.benchchem.com/product/b194130#comparative-analysis-of-doripenem-resistance-mechanisms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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